Cas no 40102-55-4 ((2S)-2-(1,1-Dimethylethyl)oxirane)
40102-55-4 structure
Product Name:(2S)-2-(1,1-Dimethylethyl)oxirane
CAS No:40102-55-4
MF:C6H12O
MW:100.158882141113
CID:2684236
PubChem ID:7005022
Update Time:2025-04-21
(2S)-2-(1,1-Dimethylethyl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- 40102-55-4
- HEAYDCIZOFDHRM-RXMQYKEDSA-N
- 609-786-5
- (S)-3,3-dimethyl-1,2-epoxybutane
- DTXCID201729962
- AKOS021451240
- DTXSID601299828
- (2S)-2-tert-butyloxirane
- SCHEMBL5632455
- (2S)-2-(1,1-Dimethylethyl)oxirane
- (s)-t-butyloxirane
- EN300-784642
-
- Inchi: 1S/C6H12O/c1-6(2,3)5-4-7-5/h5H,4H2,1-3H3/t5-/m1/s1
- InChI Key: HEAYDCIZOFDHRM-RXMQYKEDSA-N
- SMILES: O1C[C@@H]1C(C)(C)C
Computed Properties
- Exact Mass: 100.088815002Da
- Monoisotopic Mass: 100.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 70.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 12.5Ų
(2S)-2-(1,1-Dimethylethyl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-784642-0.05g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 0.05g |
$344.0 | 2024-05-22 | |
| Enamine | EN300-784642-0.1g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 0.1g |
$515.0 | 2024-05-22 | |
| Enamine | EN300-784642-0.25g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 0.25g |
$735.0 | 2024-05-22 | |
| Enamine | EN300-784642-0.5g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 0.5g |
$1158.0 | 2024-05-22 | |
| Enamine | EN300-784642-1.0g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 1.0g |
$1485.0 | 2024-05-22 | |
| Enamine | EN300-784642-2.5g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 2.5g |
$2912.0 | 2024-05-22 | |
| Enamine | EN300-784642-5.0g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 5.0g |
$4309.0 | 2024-05-22 | |
| Enamine | EN300-784642-10.0g |
(2S)-2-tert-butyloxirane |
40102-55-4 | 95% | 10.0g |
$6390.0 | 2024-05-22 |
(2S)-2-(1,1-Dimethylethyl)oxirane Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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